![molecular formula C5H3BrN2O2 B1286037 5-Bromopyrimidine-2-carboxylic acid CAS No. 37131-87-6](/img/structure/B1286037.png)
5-Bromopyrimidine-2-carboxylic acid
Overview
Description
5-Bromopyrimidine-2-carboxylic acid, also known as this compound, is an important organic compound that has a wide range of applications in the field of science and technology. It is a heterocyclic compound that contains a pyrimidine ring and a carboxylic acid group. This compound is used as a reagent in organic synthesis, as a biochemical and physiological agent, and as a catalyst in various reactions. This article will discuss the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound.
Scientific Research Applications
Synthesis and Chemical Applications
Facile Synthesis and Pharmaceutical Use : 5-Bromopyrimidine-2-carboxylic acid has been used in the facile synthesis of various 5-halopyrimidine-4-carboxylic acid esters through the Minisci reaction, which is highly regioselective. This process has enabled the one-step synthesis of ethyl 5-bromopyrimidine-4-carboxylate, a compound used for the preparation of potent CK2 inhibitors, including CX-5011 (Regan et al., 2012).
Formation of Bimetallic Complexes : In another study, this compound was used as a bridging ligand in the creation of IrIII-LnIII (Ln = Nd, Yb, Er) bimetallic complexes. These complexes demonstrated efficient energy transfer rates and are significant for their sensitized near-infrared emission, which is crucial for applications in photophysical studies (Chen et al., 2014).
Palladium-Catalyzed Reactions : A study focused on the reaction of 5-bromopyrimidine with bithiophene and its analogues, using palladium catalysis. This led to the formation of 5-(het)aryl substituted pyrimidines, highlighting its role in facilitating complex chemical reactions and synthesizing novel compounds (Verbitskiy et al., 2013).
Liquid-Crystal Characteristics : this compound derivatives have been synthesized to study their liquid-crystal characteristics. The research found that certain aryl esters of 5-phenylpyrimidine-2-carboxylic acid exhibit nematic liquid crystal properties, which are significant for materials science and display technology applications (Mikhaleva et al., 1986).
Cross-Coupling Reactions : 5-Bromo-2-iodopyrimidine, closely related to this compound, has been utilized in palladium-catalysed cross-coupling reactions. This process facilitates the efficient synthesis of various substituted pyrimidine compounds, demonstrating its importance in organic synthesis and pharmaceutical applications (Goodby et al., 1996).
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be an important raw material and intermediate used in organic synthesis, agrochemical, pharmaceutical, and dyestuff fields .
Action Environment
The action, efficacy, and stability of 5-Bromopyrimidine-2-carboxylic acid can be influenced by various environmental factors. For instance, it is recommended to be stored in a cool, dry place in a tightly closed container, away from oxidizing agents . Its solubility is slightly soluble in water , which could influence its action and efficacy in aqueous environments.
Properties
IUPAC Name |
5-bromopyrimidine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrN2O2/c6-3-1-7-4(5(9)10)8-2-3/h1-2H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGPTXUYKEDPXCO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=N1)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10586108 | |
Record name | 5-Bromopyrimidine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10586108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
37131-87-6 | |
Record name | 5-Bromopyrimidine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10586108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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